Cas no 2128705-11-1 (1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one)

• Product Name: 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one
• CAS No: 2128705-11-1
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5408372
• PubChem ID: 127267422
• Update Time: 2025-05-23

1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS030760848
• Z3071335100
• 2128705-11-1
• 1-(1-Methyl-4,6,7,8-tetrahydropyrazolo[4,3-c]azepin-5-yl)prop-2-en-1-one
• 1-{1-methyl-1h,4h,5h,6h,7h,8h-pyrazolo[4,3-c]azepin-5-yl}prop-2-en-1-one
• EN300-26595985
• 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one

• Inchi： 1S/C11H15N3O/c1-3-11(15)14-6-4-5-10-9(8-14)7-12-13(10)2/h3,7H,1,4-6,8H2,2H3
• InChI Key： VUOHFAXNBRDOGG-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CC2C=NN(C)C=2CCC1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one

Recent Advances in the Study of 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one (CAS: 2128705-11-1)

In recent years, the compound 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one (CAS: 2128705-11-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazoloazepine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following report synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The synthesis of 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective functionalization of the pyrazoloazepine core. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further biological evaluation. The structural elucidation of this molecule has been confirmed through advanced spectroscopic methods such as NMR and mass spectrometry, ensuring its chemical integrity for subsequent studies.

From a biological perspective, this compound has demonstrated notable activity as a kinase inhibitor, particularly targeting kinases involved in inflammatory and oncogenic pathways. In vitro assays have revealed its ability to selectively inhibit specific isoforms of protein kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics for diseases such as cancer and autoimmune disorders. Furthermore, preliminary in vivo studies in murine models have shown promising pharmacokinetic profiles, including good oral bioavailability and favorable tissue distribution.

Recent research has also explored the mechanistic underpinnings of 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one's biological activity. Structural biology studies, including X-ray crystallography, have provided insights into its binding mode within the ATP-binding pocket of target kinases. These studies highlight the critical interactions between the compound's acryloyl group and key amino acid residues, explaining its high selectivity and potency. Additionally, computational modeling has been employed to predict off-target effects and optimize the compound's specificity, further enhancing its therapeutic potential.

Despite these advancements, challenges remain in the development of this compound as a viable drug candidate. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the current body of research underscores the significant promise of 1-{1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-5-yl}prop-2-en-1-one, positioning it as a molecule of high interest in the pharmaceutical industry. Continued investigation into its pharmacological properties and clinical applicability is warranted to fully realize its therapeutic potential.